Efavirenz Related Compound A
Efavirenz Related Compound A
Intermediate in the preparation of Efavirenz (E425000) impurity.
Brand Name:
Vulcanchem
CAS No.:
209414-27-7
VCID:
VC0192941
InChI:
InChI=1S/C13H11ClF3NO/c14-9-3-4-11(18)10(7-9)12(19,13(15,16)17)6-5-8-1-2-8/h3-4,7-8,19H,1-2,18H2/t12-/m0/s1
SMILES:
C1CC1C#CC(C2=C(C=CC(=C2)Cl)N)(C(F)(F)F)O
Molecular Formula:
C13H11ClF3NO
Molecular Weight:
289.68 g/mol
Efavirenz Related Compound A
CAS No.: 209414-27-7
Impurities
VCID: VC0192941
Molecular Formula: C13H11ClF3NO
Molecular Weight: 289.68 g/mol
Purity: > 95%
| CAS No. | 209414-27-7 |
|---|---|
| Product Name | Efavirenz Related Compound A |
| Molecular Formula | C13H11ClF3NO |
| Molecular Weight | 289.68 g/mol |
| IUPAC Name | (2S)-2-(2-amino-5-chlorophenyl)-4-cyclopropyl-1,1,1-trifluorobut-3-yn-2-ol |
| Standard InChI | InChI=1S/C13H11ClF3NO/c14-9-3-4-11(18)10(7-9)12(19,13(15,16)17)6-5-8-1-2-8/h3-4,7-8,19H,1-2,18H2/t12-/m0/s1 |
| Standard InChIKey | KEMUGFRERPPUHB-LBPRGKRZSA-N |
| Isomeric SMILES | C1CC1C#C[C@](C2=C(C=CC(=C2)Cl)N)(C(F)(F)F)O |
| SMILES | C1CC1C#CC(C2=C(C=CC(=C2)Cl)N)(C(F)(F)F)O |
| Canonical SMILES | C1CC1C#CC(C2=C(C=CC(=C2)Cl)N)(C(F)(F)F)O |
| Appearance | Off-White Solid |
| Melting Point | 134-136°C |
| Description | Intermediate in the preparation of Efavirenz (E425000) impurity. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | (S)-2-(2-Amino-5-chlorophenyl)-4-cyclopropyl-1,1,1-trifluoro-3-butyn-2-ol; (αS)-2-Amino-5-chloro-α-(2-cyclopropylethynyl)-α-(trifluoromethyl)benzenemethanol; USP Efavirenz Related Compound A |
| PubChem Compound | 11033574 |
| Last Modified | Nov 11 2021 |
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